Cas no 2228731-80-2 (1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228731-80-2
• MF: C₁₀H₆Cl₂F₂O₂
• MW: 267.056248188019
• CID: 6518941
• PubChem ID: 165752517
• Update Time: 2025-05-25

1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2228731-80-2
• EN300-1946218

• Inchi： 1S/C10H6Cl2F2O2/c11-6-2-1-5(3-7(6)12)9(8(15)16)4-10(9,13)14/h1-3H,4H2,(H,15,16)
• InChI Key： JDODVLXEHLIWTN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C(=O)O)CC1(F)F)Cl

Computed Properties

• Exact Mass: 265.9712911g/mol
• Monoisotopic Mass: 265.9712911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Research Brief on 1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2228731-80-2)

1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2228731-80-2) is a novel cyclopropane derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluorocyclopropane scaffold and dichlorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid involves a multi-step process, including the cyclopropanation of a pre-functionalized dichlorophenyl precursor. Advanced techniques such as asymmetric catalysis and fluorination strategies have been employed to achieve high yields and enantiomeric purity. The compound's structural features, including the difluorocyclopropane ring, contribute to its metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemistry applications.

Recent pharmacological studies have explored the compound's potential as an inhibitor of specific enzymatic targets. Preliminary in vitro assays indicate that 1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid exhibits selective activity against certain inflammatory pathways, with IC50 values in the low micromolar range. Molecular docking simulations suggest that the compound interacts with key residues in the active site of target proteins, providing insights into its binding mode and potential for optimization.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology. Its unique fluorinated structure allows for incorporation into probe molecules for studying protein-ligand interactions using techniques such as 19F NMR spectroscopy. This dual functionality as both a therapeutic candidate and a research tool underscores its versatility in the field.

Despite these promising findings, further studies are needed to fully elucidate the compound's pharmacokinetic and toxicological profiles. Current research efforts are focused on optimizing its synthetic route, improving its selectivity, and evaluating its efficacy in preclinical models. The ongoing development of 1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid highlights its potential to address unmet medical needs and contribute to the advancement of chemical biology.

In conclusion, 1-(3,4-dichlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid represents a compelling area of research in the intersection of chemistry and biology. Its unique structural features and promising biological activity warrant continued investigation, with the potential to yield significant contributions to drug discovery and chemical biology.